Cas no 62404-01-7 (2-Thiophenecarboxylic acid, 5-methyl-4-phenyl-, ethyl ester)

2-Thiophenecarboxylic acid, 5-methyl-4-phenyl-, ethyl ester structure
62404-01-7 structure
Product Name:2-Thiophenecarboxylic acid, 5-methyl-4-phenyl-, ethyl ester
CAS No:62404-01-7
MF:C14H14O2S
MW:246.324762821198
CID:445951
PubChem ID:12323221
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 5-methyl-4-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-methyl-4-phenyl-, ethyl ester
    • ethyl 5-methyl-4-phenylthiophene-2-carboxylate
    • SCHEMBL6018784
    • DTXSID90488934
    • 62404-01-7
    • Inchi: 1S/C14H14O2S/c1-3-16-14(15)13-9-12(10(2)17-13)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
    • InChI Key: SYAHQELCLODWRY-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=CC(C2C=CC=CC=2)=C1C

Computed Properties

  • Exact Mass: 246.07152
  • Monoisotopic Mass: 246.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3
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